Cas no 925180-09-2 (1-(3-Butoxyphenyl)ethanamine)

1-(3-Butoxyphenyl)ethanamine is a substituted phenylalkylamine compound featuring a butoxy group at the meta position of the phenyl ring and an ethanamine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The butoxy substituent enhances lipophilicity, potentially improving membrane permeability in bioactive applications. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound is typically utilized in the development of pharmacologically active agents, particularly where structural modifications influence receptor binding or metabolic stability. Proper handling and storage under inert conditions are recommended due to its reactive amine group.

1-(3-Butoxyphenyl)ethanamine structure

Product Name:1-(3-Butoxyphenyl)ethanamine

CAS No:925180-09-2

MF:C₁₂H₁₉NO

MW:193.285363435745

MDL:MFCD09431259

CID:3032092

PubChem ID:16640648

Update Time:2025-06-07

1-(3-Butoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(3-丁氧基苯基)乙胺
- 1-(3-butoxyphenyl)ethanamine
- 1-(3-butoxyphenyl)ethan-1-amine
- BBL017844
- STK486974
- 1-(3-Butoxyphenyl)ethanamine, AldrichCPR
- AKOS000149153
- MFCD09431259
- H21967
- AKOS016345328
- 925180-09-2
- ALBB-002139
- VS-06540
- 1-(3-Butoxyphenyl)ethanamine
- MDL： MFCD09431259
- Inchi： 1S/C12H19NO/c1-3-4-8-14-12-7-5-6-11(9-12)10(2)13/h5-7,9-10H,3-4,8,13H2,1-2H3
- InChI Key： ZCRMOCHTRUKNAJ-UHFFFAOYSA-N
- SMILES： O(C1=CC=CC(=C1)C(C)N)CCCC

Computed Properties

Exact Mass: 193.146664230Da
Monoisotopic Mass: 193.146664230Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 35.2

1-(3-Butoxyphenyl)ethanamine Security Information

Hazard Category Code： 41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：IRRITANT

1-(3-Butoxyphenyl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B281755-250mg	1-(3-Butoxyphenyl)ethanamine	925180-09-2		250mg	$ 275.00	2022-06-07
TRC	B281755-500mg	1-(3-Butoxyphenyl)ethanamine	925180-09-2		500mg	$ 450.00	2022-06-07
TRC	B281755-1000mg	1-(3-Butoxyphenyl)ethanamine	925180-09-2		1g	$ 720.00	2022-06-07
abcr	AB380760-500 mg	1-(3-Butoxyphenyl)ethanamine	925180-09-2		500MG	€254.60	2022-06-10
abcr	AB380760-1 g	1-(3-Butoxyphenyl)ethanamine	925180-09-2		1g	€306.00	2022-06-10
abcr	AB380760-5 g	1-(3-Butoxyphenyl)ethanamine	925180-09-2		5g	€852.00	2022-06-10
abcr	AB380760-500mg	1-(3-Butoxyphenyl)ethanamine; .	925180-09-2		500mg	€269.00	2025-04-15
abcr	AB380760-1g	1-(3-Butoxyphenyl)ethanamine; .	925180-09-2		1g	€317.00	2025-04-15
abcr	AB380760-5g	1-(3-Butoxyphenyl)ethanamine; .	925180-09-2		5g	€877.00	2025-04-15
A2B Chem LLC	AJ01561-500mg	1-(3-Butoxyphenyl)ethanamine	925180-09-2	>95%	500mg	$467.00	2024-07-18